3-{[(E)-(2,3-dichlorophenyl)methylidene]amino}benzamide

• Molecular Formula: C14H10Cl2N2O
• Molecular Weight: 293.1 g/mol
• IUPAC Name: 3-[(2,3-dichlorophenyl)methylideneamino]benzamide
• InChI: InChI=1S/C14H10Cl2N2O/c15-12-6-2-4-10(13(12)16)8-18-11-5-1-3-9(7-11)14(17)19/h1-8H,(H2,17,19)
• InChI Key: IDWODYOLYJFAGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N=CC2=C(C(=CC=C2)Cl)Cl)C(=O)N

Description

3-[(E)-[(2,3-Dichlorophenyl)methylidene]amino]benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a dichlorophenyl group and a benzamide moiety connected through a methylene bridge

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(E)-[(2,3-Dichlorophenyl)methylidene]amino]benzamide typically involves the condensation reaction between 2,3-dichlorobenzaldehyde and 3-aminobenzamide. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as acetic acid. The reaction mixture is heated under reflux conditions for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-[(E)-[(2,3-Dichlorophenyl)methylidene]amino]benzamide can be scaled up by using larger reaction vessels and optimizing the reaction conditions to maximize yield and purity. Continuous flow reactors and automated systems may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

3-[(E)-[(2,3-Dichlorophenyl)methylidene]amino]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The dich